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Compound of Interest

Compound Name: Triethyl arsenate

Cat. No.: B090927 Get Quote

For Immediate Implementation by Laboratory Personnel

Triethyl arsenate is a highly toxic and carcinogenic compound requiring stringent disposal

protocols to ensure the safety of laboratory personnel and the environment.[1][2][3][4]

Adherence to these procedures is mandatory to comply with U.S. Environmental Protection

Agency (EPA) regulations governing hazardous arsenic compounds.[5] This guide provides

essential, step-by-step instructions for the safe handling and disposal of triethyl arsenate
waste.

I. Immediate Safety and Handling Precautions
All manipulations involving triethyl arsenate must be conducted within a designated area,

clearly labeled with hazard warnings (e.g., "Danger: Carcinogen in Use").[6] This area must be

equipped with a functional chemical fume hood, glove box, or other suitable containment

device to minimize inhalation exposure.[6]

Personal Protective Equipment (PPE): The minimum required PPE includes:

Safety glasses with side shields

A laboratory coat

Nitrile gloves (inspect before and after use)[6]
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An operational eyewash station and safety shower must be readily accessible in the laboratory.

[6]

II. Step-by-Step Disposal Protocol
Step 1: Waste Collection

All waste containing triethyl arsenate, including residual materials, rinse water from empty

containers, and contaminated disposable items (e.g., gloves, absorbent pads), must be

collected as hazardous waste.[6]

Use a designated, sealable, and compatible waste container, such as a brown glass bottle,

for collection.[6] The container must be in good condition with a non-leaking, screw-on cap.

Never dispose of any triethyl arsenate-containing materials down the drain.[6]

Step 2: Waste Storage and Labeling

The hazardous waste container must be kept closed at all times, except when adding waste.

Store the container in a designated, secure secondary containment unit within the laboratory.

[6]

Label the waste container clearly with "Hazardous Waste," the full chemical name "Triethyl
Arsenate," and a description of the contents (e.g., "contaminated gloves and wipes,"

"aqueous waste").

Step 3: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal service to schedule a pickup.[5]

Complete a chemical waste pickup request form as required by your institution or the

disposal service.[6]

Step 4: Decontamination
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Rinse water from the decontamination of any non-disposable equipment must be collected

as hazardous waste.[6]

Thoroughly wash hands, face, neck, and forearms after handling triethyl arsenate.[6]

Step 5: Spill Management

Any spill of triethyl arsenate, regardless of the amount, must be reported immediately as a

major spill event to your institution's EHS or safety officer.[6]

III. Regulatory and Hazard Data
The following table summarizes key regulatory and hazard information for triethyl arsenate.

Data Point Value/Classification Source

GHS Hazard Statements

H301: Toxic if swallowedH331:

Toxic if inhaledH350: May

cause cancerH400: Very toxic

to aquatic lifeH410: Very toxic

to aquatic life with long lasting

effects

[1][3]

EPA Hazardous Waste
Arsenic compounds are

regulated as toxic waste.
[5]

Toxicity Characteristic

Leaching Procedure (TCLP)

Limit for Arsenic

5.0 mg/L [5]

EPA Drinking Water Standard

for Arsenic
10 parts per billion (ppb) [7][8][9][10]

IV. Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of triethyl
arsenate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0008_-_arsenic_compounds.ashx?la=en
https://www.benchchem.com/product/b090927?utm_src=pdf-body
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0008_-_arsenic_compounds.ashx?la=en
https://www.benchchem.com/product/b090927?utm_src=pdf-body
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0008_-_arsenic_compounds.ashx?la=en
https://www.benchchem.com/product/b090927?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triethyl-arsenate
https://echa.europa.eu/substance-information/-/substanceinfo/100.102.611
https://www.hazardouswastedisposal.com/toxic-chemicals-disposal-services
https://www.hazardouswastedisposal.com/toxic-chemicals-disposal-services
https://wwwn.cdc.gov/TSP/unavailable.aspx?aspxerrorpath=/tsp/PHS/PHS.aspx
https://www.epa.gov/sites/default/files/2015-09/documents/train1-background.pdf
https://www.epa.gov/dwreginfo/chemical-contaminant-rules
https://www.epa.gov/dwreginfo/drinking-water-arsenic-rule-history
https://www.benchchem.com/product/b090927?utm_src=pdf-body
https://www.benchchem.com/product/b090927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laboratory Operations

Disposal Process

Continuous Safety Measures

Emergency Protocol

Start: Handling Triethyl Arsenate

Generate Triethyl Arsenate Waste
(e.g., contaminated materials, residues) Wear Appropriate PPE Work in Designated Area Ensure Access to Eyewash/Shower

Collect Waste in
Designated Hazardous Waste Container Spill Occurs

Label Container with
'Hazardous Waste' and Contents

Store in Secondary Containment

Request Waste Pickup from
EHS or Certified Vendor

Waste Transferred to
Authorized Personnel

Final Disposal via
Specialized Hazardous Waste Treatment

Immediately Report to EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of triethyl arsenate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b090927?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

